Cas no 1270346-16-1 (2-(2-chloro-6-methylphenyl)piperidine)

• Product Name: 2-(2-chloro-6-methylphenyl)piperidine
• CAS No: 1270346-16-1
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5906634
• PubChem ID: 129945538
• Update Time: 2025-05-22

2-(2-chloro-6-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylphenyl)piperidine
• 1270346-16-1
• EN300-1966985

• Inchi： 1S/C12H16ClN/c1-9-5-4-6-10(13)12(9)11-7-2-3-8-14-11/h4-6,11,14H,2-3,7-8H2,1H3
• InChI Key： FTMHAHRMESLIJT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1CCCCN1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-chloro-6-methylphenyl)piperidine

2-(2-chloro-6-methylphenyl)piperidine

Introduction to 2-(2-chloro-6-methylphenyl)piperidine (CAS No. 1270346-16-1)

2-(2-chloro-6-methylphenyl)piperidine, a compound with the CAS registry number 1270346-16-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound, often referred to as piperidine derivative, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

The molecular structure of 2-(2-chloro-6-methylphenyl)piperidine consists of a piperidine ring fused with a chlorinated aromatic ring, specifically a chlorophenyl group substituted at the 2-position and a methyl group at the 6-position. This arrangement imparts distinctive electronic and steric properties, making it an interesting subject for research.

Recent studies have highlighted the importance of chlorinated aromatic compounds in various chemical reactions, particularly in the synthesis of bioactive molecules. The presence of chlorine in the aromatic ring introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in different chemical environments.

One of the most promising applications of 2-(2-chloro-6-methylphenyl)piperidine lies in its potential as an intermediate in drug synthesis. Researchers have explored its role in developing novel pharmaceutical agents targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases.

In addition to its pharmacological applications, this compound has shown potential in material science as a precursor for advanced materials such as polymers and nanomaterials. Its ability to form stable bonds under certain conditions makes it a valuable component in the development of high-performance materials.

The synthesis of 2-(2-chloro-6-methylphenyl)piperidine involves multi-step reactions, including Friedel-Crafts alkylation and subsequent ring-closing reactions. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Quantum chemical calculations have revealed that the presence of chlorine enhances the electrophilic character of the aromatic ring, facilitating nucleophilic attacks during chemical transformations.

In conclusion, 2-(2-chloro-6-methylphenyl)piperidine (CAS No. 1270346-16-1) is a versatile compound with diverse applications across multiple scientific domains. Its unique structure, combined with recent research advancements, positions it as a key player in future innovations in chemistry and pharmacology.